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Introduction
N-nitroso-desmethyl-citalopram is a nitrosamine impurity that can potentially form in drug

products containing citalopram, a widely prescribed selective serotonin reuptake inhibitor

(SSRI).[1][2][3] Nitrosamine impurities are a class of compounds that are considered probable

human carcinogens, and their presence in pharmaceuticals is a significant concern for

regulatory agencies and manufacturers.[4][5][6] Therefore, robust and sensitive analytical

methods are required to monitor and control the levels of N-nitroso-desmethyl-citalopram in

citalopram drug stability studies to ensure patient safety.[4][7]

This application note provides a detailed protocol for the monitoring of N-nitroso-desmethyl-
citalopram in drug stability studies using a highly sensitive Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS) method.[1][3][7] The described methodology is crucial

for ensuring that citalopram-containing drug products meet the stringent regulatory

requirements for nitrosamine impurities.[5][8][9]
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Compound Chemical Name Molecular Formula Molecular Weight

N-nitroso-desmethyl-

citalopram

N-(3-(5-Cyano-1-(4-

fluorophenyl)-1,3-

dihydroisobenzofuran-

1-yl)propyl)-N-

methylnitrous amide

C19H18FN3O2 339.37 g/mol

Regulatory Context
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine

impurities in human drugs.[5][8] For N-nitroso-desmethyl-citalopram, a nitrosamine drug

substance-related impurity (NDSRI), the acceptable intake (AI) limit has been determined to be

26.5 ng/day, placing it in carcinogenic potency category 1.[1][7] This low limit necessitates the

use of highly sensitive analytical techniques to ensure compliance.[4][7]

Experimental Workflow
The overall workflow for monitoring N-nitroso-desmethyl-citalopram in drug stability studies

involves sample preparation, LC-MS/MS analysis, data processing, and result reporting. A

visual representation of this workflow is provided below.

Sample Preparation LC-MS/MS Analysis Data Processing & Reporting

Drug Product Sample (Tablets/Solution) Weighing & Crushing (if solid) Dissolution in Diluent Filtration (0.22 µm) Liquid Chromatography Separation Tandem Mass Spectrometry Detection (MRM) Peak Integration & Quantification Result Calculation & Reporting (ng/day)

Click to download full resolution via product page

Figure 1: Experimental workflow for N-nitroso-desmethyl-citalopram monitoring.
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Citalopram drug substance and drug product for stability studies

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Water (deionized, 18 MΩ·cm)

0.22 µm syringe filters (PVDF or equivalent)

Instrumentation
A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass

spectrometer (LC-MS/MS) is required. The system should be capable of performing Multiple

Reaction Monitoring (MRM) for sensitive and selective quantification.

Preparation of Solutions
Standard Stock Solution (1000 ng/mL): Accurately weigh and dissolve an appropriate

amount of N-nitroso-desmethyl-citalopram reference standard in methanol to obtain a

concentration of 1000 ng/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with a suitable diluent (e.g., 50:50 acetonitrile:water) to create a

calibration curve covering the expected range of the impurity. A typical range would be 0.1

ng/mL to 10 ng/mL.

Sample Preparation:

For tablet dosage forms, accurately weigh and crush a representative number of tablets to

obtain a fine powder.

Accurately weigh a portion of the powdered tablets or measure a volume of the liquid

formulation equivalent to a single dose of citalopram.
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Dissolve the sample in a known volume of diluent to achieve a target concentration of the

active pharmaceutical ingredient (API).

Sonicate for 15-20 minutes to ensure complete dissolution.

Filter the solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS

system.

LC-MS/MS Method
A highly sensitive and selective LC-MS/MS method is crucial for the quantification of N-nitroso-
desmethyl-citalopram at trace levels.[3][7]

Table 1: Liquid Chromatography Parameters

Parameter Condition

Column
Poroshell StableBond-C18 (or equivalent), 150 x

4.6 mm, 2.7 µm

Mobile Phase A 50 mM Formic acid in water

Mobile Phase B Acetonitrile

Gradient
Isocratic (50:50 v/v) or a suitable gradient

program

Flow Rate 0.5 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Table 2: Mass Spectrometry Parameters
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Quantifier: m/z 340.1 -> 291.1 Qualifier 1: m/z

340.1 -> 138.0 Qualifier 2: m/z 340.1 -> 263.1

Dwell Time 100 ms

Collision Energy Optimized for each transition

Gas Temperatures Optimized for the specific instrument

Data Presentation and Analysis
The concentration of N-nitroso-desmethyl-citalopram in the samples is determined by

comparing the peak area of the analyte to the calibration curve generated from the working

standard solutions. The results should be reported in nanograms per day (ng/day) to directly

compare with the acceptable intake limit.

Table 3: Example Stability Study Data for N-nitroso-desmethyl-citalopram

Stability Condition Time Point

N-nitroso-
desmethyl-
citalopram
(ng/tablet)

N-nitroso-
desmethyl-
citalopram
(ng/day)*

25°C / 60% RH Initial < LOQ < LOQ

3 Months < LOQ < LOQ

6 Months 1.5 1.5

12 Months 2.8 2.8

40°C / 75% RH Initial < LOQ < LOQ

1 Month 3.2 3.2

3 Months 8.5 8.5

6 Months 15.1 15.1
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*Assuming a maximum daily dose of one tablet. LOQ: Limit of Quantitation

Formation Pathway and Mitigation
N-nitroso-desmethyl-citalopram is formed from the reaction of the secondary amine in the

desmethylcitalopram impurity with a nitrosating agent.[2] Desmethylcitalopram is a known

metabolite and impurity of citalopram. The nitrosating agent can be introduced through various

sources, including raw materials, excipients, and manufacturing processes.

Desmethylcitalopram (Secondary Amine)

Nitrosation Reaction

Nitrosating Agent (e.g., Nitrites)

N-nitroso-desmethyl-citalopram

Click to download full resolution via product page

Figure 2: Formation pathway of N-nitroso-desmethyl-citalopram.

To mitigate the formation of this impurity, it is essential to:

Control the levels of desmethylcitalopram in the citalopram drug substance.

Carefully select and test raw materials and excipients for the presence of nitrites and other

nitrosating agents.

Optimize manufacturing process parameters to avoid conditions that favor nitrosation (e.g.,

acidic pH, high temperatures).

Conclusion
This application note provides a comprehensive protocol for the monitoring of N-nitroso-
desmethyl-citalopram in drug stability studies. The use of a validated, highly sensitive LC-

MS/MS method is critical for ensuring that citalopram drug products comply with the stringent

regulatory limits for nitrosamine impurities. By implementing this protocol, pharmaceutical

manufacturers can effectively monitor and control the levels of this potential carcinogen,

thereby ensuring the safety and quality of their products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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